molecular formula C19H17BrN2O2 B7683878 2-bromo-N-((2-hydroxy-6-methylquinolin-3-yl)methyl)-N-methylbenzamide

2-bromo-N-((2-hydroxy-6-methylquinolin-3-yl)methyl)-N-methylbenzamide

Cat. No. B7683878
M. Wt: 385.3 g/mol
InChI Key: OQMSMGKENAYDCD-UHFFFAOYSA-N
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Description

2-bromo-N-((2-hydroxy-6-methylquinolin-3-yl)methyl)-N-methylbenzamide is a useful research compound. Its molecular formula is C19H17BrN2O2 and its molecular weight is 385.3 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-bromo-N-((2-hydroxy-6-methylquinolin-3-yl)methyl)-N-methylbenzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-bromo-N-((2-hydroxy-6-methylquinolin-3-yl)methyl)-N-methylbenzamide including the price, delivery time, and more detailed information at info@benchchem.com.

Detailed Synthesis Method

Design of the Synthesis Pathway
The synthesis pathway for 2-bromo-N-((2-hydroxy-6-methylquinolin-3-yl)methyl)-N-methylbenzamide involves the reaction of 2-bromo-N-methylbenzamide with 2-hydroxy-6-methylquinoline in the presence of a suitable base to form the desired product.

Starting Materials
2-bromo-N-methylbenzamide, 2-hydroxy-6-methylquinoline, Suitable base (e.g. sodium hydroxide, potassium hydroxide)

Reaction
Step 1: Dissolve 2-bromo-N-methylbenzamide and 2-hydroxy-6-methylquinoline in a suitable solvent (e.g. ethanol, methanol)., Step 2: Add a suitable base (e.g. sodium hydroxide, potassium hydroxide) to the reaction mixture and stir for a suitable period of time (e.g. 12-24 hours) at a suitable temperature (e.g. room temperature, reflux)., Step 3: Acidify the reaction mixture with a suitable acid (e.g. hydrochloric acid) to obtain the crude product., Step 4: Purify the crude product by column chromatography or recrystallization to obtain the desired product, 2-bromo-N-((2-hydroxy-6-methylquinolin-3-yl)methyl)-N-methylbenzamide.

properties

IUPAC Name

2-bromo-N-methyl-N-[(6-methyl-2-oxo-1H-quinolin-3-yl)methyl]benzamide
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C19H17BrN2O2/c1-12-7-8-17-13(9-12)10-14(18(23)21-17)11-22(2)19(24)15-5-3-4-6-16(15)20/h3-10H,11H2,1-2H3,(H,21,23)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

OQMSMGKENAYDCD-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC2=C(C=C1)NC(=O)C(=C2)CN(C)C(=O)C3=CC=CC=C3Br
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C19H17BrN2O2
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

385.3 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-bromo-N-methyl-N-[(6-methyl-2-oxo-1,2-dihydroquinolin-3-yl)methyl]benzamide

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